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Cat. No.: B15141310 Get Quote

Application Notes and Protocols for
AChE/BChE-IN-8
For Researchers, Scientists, and Drug Development Professionals

Introduction
AChE/BChE-IN-8, also identified as Compound 19, is a potent inhibitor of acetylcholinesterase

(AChE) with a reported IC50 of 1.95 μM.[1][2][3][4][5] Its activity suggests potential applications

in research related to neurodegenerative diseases, particularly Alzheimer's disease, where the

inhibition of cholinesterases is a key therapeutic strategy.[1][2][3][4] This document provides

detailed application notes on the solubility and preparation of AChE/BChE-IN-8 for in vitro

assays, along with a comprehensive protocol for determining its inhibitory activity against both

acetylcholinesterase (AChE) and butyrylcholinesterase (BChE).

Quantitative Data Summary
The following table summarizes the key quantitative data for AChE/BChE-IN-8.
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Parameter Value Reference

Compound Name
AChE/BChE-IN-8 (Compound

19)
[1][2][3][4]

CAS Number 2919335-82-1 [1]

IC50 (AChE) 1.95 μM [1][2][3][4]

Molecular Formula C20H22N2O2S Inferred from structure

Molecular Weight 354.47 g/mol Inferred from structure

Solubility and Stock Solution Preparation
Based on the chemical structure of AChE/BChE-IN-8, which contains both hydrophobic

(aromatic rings, alkyl groups) and polar (amide, ether, sulfur) functionalities, its solubility in

aqueous buffers is expected to be limited. Therefore, an organic solvent is recommended for

preparing a concentrated stock solution.

Recommended Solvents:

Primary Recommendation: Dimethyl sulfoxide (DMSO) is the recommended solvent for

preparing a high-concentration stock solution of AChE/BChE-IN-8. Many organic

compounds, including enzyme inhibitors, are readily soluble in DMSO.[6][7]

Alternative: Ethanol may also be a suitable solvent, though its solvating power for this

specific compound may be lower than that of DMSO.

Stock Solution Preparation Protocol (10 mM in DMSO):

Weighing: Accurately weigh a small amount of AChE/BChE-IN-8 (e.g., 1 mg) using an

analytical balance.

Solvent Addition: Calculate the required volume of DMSO to achieve a 10 mM concentration.

For 1 mg of AChE/BChE-IN-8 (MW = 354.47 g/mol ), the required volume of DMSO is: (1

mg / 354.47 g/mol ) / 10 mmol/L = 0.282 mL or 282 µL.

Dissolution: Add the calculated volume of DMSO to the vial containing the compound.
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Mixing: Vortex the solution thoroughly until the compound is completely dissolved. Gentle

warming in a water bath (37°C) or sonication can be used to aid dissolution if necessary.

Storage: Store the 10 mM stock solution at -20°C in small aliquots to avoid repeated freeze-

thaw cycles. When stored properly, DMSO stock solutions are typically stable for several

months.[6]

Note on Final Assay Concentration of DMSO: When preparing working solutions for the assay,

ensure that the final concentration of DMSO in the assay well is kept low (typically ≤ 1%, ideally

≤ 0.1%) to minimize any inhibitory effects of the solvent on the enzyme activity.[8][9][10]

Experimental Protocols
The following is a detailed protocol for determining the inhibitory activity of AChE/BChE-IN-8
on both AChE and BChE using the Ellman's method. This colorimetric assay measures the

activity of the cholinesterases by detecting the product of the enzymatic reaction.

Materials:

AChE/BChE-IN-8 (Compound 19)

Acetylcholinesterase (AChE) from electric eel (or other suitable source)

Butyrylcholinesterase (BChE) from equine serum (or other suitable source)

Acetylthiocholine iodide (ATCI) - Substrate for AChE

S-Butyrylthiocholine iodide (BTCI) - Substrate for BChE

5,5'-Dithiobis(2-nitrobenzoic acid) (DTNB or Ellman's reagent)

Phosphate buffer (e.g., 0.1 M sodium phosphate buffer, pH 8.0)

96-well microplate

Microplate reader capable of measuring absorbance at 412 nm

DMSO (for stock solution)
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Experimental Workflow Diagram:
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Preparation

Assay Execution

Data Analysis

Prepare AChE/BChE-IN-8 Stock Solution (10 mM in DMSO)

Add Buffer, DTNB, and AChE/BChE-IN-8 to wells

Prepare Enzyme Working Solutions (AChE & BChE) Prepare Substrate Working Solutions (ATCI & BTCI) Prepare DTNB Working Solution

Pre-incubate (5 min)

Add Substrate (ATCI or BTCI) to initiate reaction

Measure Absorbance at 412 nm (kinetic or endpoint)

Calculate % Inhibition

Plot Dose-Response Curve

Determine IC50 Value
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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